Cas no 745062-10-6 (5,6-dichloro-N-(4-fluorophenyl)methylpyridine-3-carboxamide)

• Product Name: 5,6-dichloro-N-(4-fluorophenyl)methylpyridine-3-carboxamide
• CAS No: 745062-10-6
• MF: C₁₃H₉Cl₂FN₂O
• MW: 299.127764463425
• CID: 5762797
• PubChem ID: 2478496
• Update Time: 2025-06-15

5,6-dichloro-N-(4-fluorophenyl)methylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 745062-10-6
• 5,6-dichloro-N-[(4-fluorophenyl)methyl]pyridine-3-carboxamide
• SMR000591792
• MLS001171759
• AKOS000159017
• CHEMBL1865964
• EN300-16065568
• DTXSID801323873
• HMS2904L13
• Z26779910
• 5,6-dichloro-N-(4-fluorophenyl)methylpyridine-3-carboxamide

• Inchi： 1S/C13H9Cl2FN2O/c14-11-5-9(7-17-12(11)15)13(19)18-6-8-1-3-10(16)4-2-8/h1-5,7H,6H2,(H,18,19)
• InChI Key： NUAPAFWITLIDKD-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(NCC1C=CC(=CC=1)F)=O)Cl

Computed Properties

• Exact Mass: 298.0075965g/mol
• Monoisotopic Mass: 298.0075965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 5,6-dichloro-N-(4-fluorophenyl)methylpyridine-3-carboxamide

5,6-Dichloro-N-(4-Fluorophenyl)methylpyridine-3-carboxamide (CAS No. 745062-10-6): An Overview

5,6-Dichloro-N-(4-fluorophenyl)methylpyridine-3-carboxamide (CAS No. 745062-10-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The chemical structure of 5,6-dichloro-N-(4-fluorophenyl)methylpyridine-3-carboxamide is defined by its pyridine core, which is substituted with dichloro and fluorophenyl groups. The presence of these functional groups imparts distinct physicochemical properties to the molecule, making it an attractive candidate for further investigation. The compound's molecular formula is C₁₃H₉Cl₂FNO₂, and its molecular weight is approximately 308.16 g/mol.

In recent years, the study of 5,6-dichloro-N-(4-fluorophenyl)methylpyridine-3-carboxamide has been driven by its potential as a lead compound in drug discovery. Research has focused on its pharmacological properties, including its ability to modulate specific biological targets. One notable area of interest is its interaction with enzymes and receptors involved in various disease pathways.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 5,6-dichloro-N-(4-fluorophenyl)methylpyridine-3-carboxamide exhibits potent inhibitory activity against a specific kinase enzyme, which is implicated in several cancers. This finding suggests that the compound could serve as a scaffold for the development of targeted cancer therapies. The researchers also noted that the compound's high selectivity and low cytotoxicity make it a promising candidate for further optimization.

Beyond oncology, 5,6-dichloro-N-(4-fluorophenyl)methylpyridine-3-carboxamide has shown potential in other therapeutic areas. For instance, a preclinical study published in the European Journal of Pharmacology in 2022 demonstrated that the compound effectively reduces inflammation and oxidative stress in animal models of neurodegenerative diseases. These results indicate that 5,6-dichloro-N-(4-fluorophenyl)methylpyridine-3-carboxamide may have applications in treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 5,6-dichloro-N-(4-fluorophenyl)methylpyridine-3-carboxamide typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 5,6-dichloropyridine-3-carbonitrile with 4-fluorobenzylamine followed by hydrolysis to form the final carboxamide product. The synthetic process can be optimized to achieve high yields and purity, which are crucial for both research and industrial applications.

In addition to its biological activities, the physicochemical properties of 5,6-dichloro-N-(4-fluorophenyl)methylpyridine-3-carboxamide have been extensively studied. The compound is known to have good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various assays and formulations. However, its limited solubility in water poses challenges for certain applications, particularly in drug delivery systems.

To address these challenges, researchers have explored various strategies to enhance the solubility and bioavailability of 5,6-dichloro-N-(4-fluorophenyl)methylpyridine-3-carboxamide. For example, nanoparticle formulations and prodrug approaches have shown promise in improving the pharmacokinetic profile of the compound. These advancements are crucial for translating laboratory findings into clinical applications.

The safety profile of 5,6-dichloro-N-(4-fluorophenyl)methylpyridine-3-carboxamide has also been evaluated through preclinical toxicology studies. These studies have generally reported low toxicity at therapeutic concentrations, although further investigations are needed to fully understand its long-term effects and potential side effects.

In conclusion, 5,6-dichloro-N-(4-fluorophenyl)methylpyridine-3-carboxamide (CAS No. 745062-10-6) represents a promising lead compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As the field of medicinal chemistry advances, this compound is likely to play a significant role in the development of novel drugs for various diseases.